2-(benzylthio)-N-(3,4-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
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Description
2-(benzylthio)-N-(3,4-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C29H30N4O3S and its molecular weight is 514.64. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The compound has been utilized in the synthesis of various heterospiro compounds through a Smiles-type rearrangement, demonstrating its potential as a versatile synthon for creating 1,3,7,8-tetra-azaspiro[4.5]decane derivatives (Chimichi, Nesi, & Neri, 1984).
- It has also been involved in the synthesis of novel spirothiazolidinone derivatives, highlighting its applicability in creating new classes of antiviral molecules (Apaydın, Loy, Stevaert, & Naesens, 2020).
Antiviral and Antimicrobial Evaluation
- Some derivatives of the compound have shown strong antiviral activity against influenza A/H3N2 virus, indicating its potential in antiviral drug development (Apaydın, Loy, Stevaert, & Naesens, 2020).
- Derivatives have also been evaluated for their antimicrobial properties, contributing to the discovery of new compounds with potential applications in combating microbial infections (Talupur, Satheesh, & Chandrasekhar, 2021).
Enhancing Cyclization Reactions
- The compound has been involved in enhancing the effect of cyclization reactions such as Pummerer-type cyclization, which is crucial in the synthesis of various organic compounds (Saitoh, Ichikawa, Horiguchi, Toda, & Sano, 2001).
Molecular Structure and Drug Design
- Its derivatives have been used in the synthesis of novel spiroimidazolidinone derivatives on solid phase, aiding in drug design and optimization studies (Feliu, Martínez, & Amblard, 2004).
- The compound's derivatives have also contributed to the understanding of molecular structures of spiro compounds, assisting in the development of potential anti-cancer and epidermal growth factor receptor inhibitors (Fleita, Sakka, & Mohareb, 2013).
Properties
IUPAC Name |
3-benzylsulfanyl-N-(3,4-dimethoxyphenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30N4O3S/c1-35-24-14-13-23(19-25(24)36-2)30-28(34)33-17-15-29(16-18-33)31-26(22-11-7-4-8-12-22)27(32-29)37-20-21-9-5-3-6-10-21/h3-14,19H,15-18,20H2,1-2H3,(H,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWBSWPDCRFEVLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)N2CCC3(CC2)N=C(C(=N3)SCC4=CC=CC=C4)C5=CC=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.